Cas no 147916-84-5 (8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one)

• Product Name: 8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• CAS No: 147916-84-5
• MF: C₅H₃IN₄O
• MW: 262.00799202919
• MDL: MFCD27987054
• CID: 2094233
• PubChem ID: 135542769
• Update Time: 2025-06-08

8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-Iodopyrazolo[1,5-a][1,3,5]triazin-4(3H)-one
• 8-Iodo-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• 8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• 147916-84-5
• DB-141227
• Pyrazolo[1,5-a]-1,3,5-triazin-4(3H)-one, 8-iodo-
• CS-0049946
• AKOS027336894
• AS-52077
• SB11841
• SCHEMBL21273229
• 8-iodo-6H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• 8-IODO-1H-PYRAZOLO[1,5-A][1,3,5]TRIAZIN-4-ONE
• P14313
• 8-Iodopyrazolo[1,5-a]-1,3,5-triazin-4(3h)-one
• 8-Iodopyrazolo[1,5-a][1,3,5]triazin-4(1H)-one
• BCP31364
• XFA91684

• MDL： MFCD27987054
• Inchi： 1S/C5H3IN4O/c6-3-1-9-10-4(3)7-2-8-5(10)11/h1-2H,(H,7,8,11)
• InChI Key： RMTOJUXMHWGEHX-UHFFFAOYSA-N
• SMILES： IC1C=NN2C(NC=NC2=1)=O

Computed Properties

• Exact Mass: 261.93516g/mol
• Monoisotopic Mass: 261.93516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.3Ų

Additional information on 8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one

Introduction to 8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one (CAS No. 147916-84-5)

8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one, identified by its Chemical Abstracts Service (CAS) number 147916-84-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the triazinone class, characterized by its fused ring system comprising a pyrazole ring connected to a triazine core. The presence of an iodine substituent at the 8-position enhances its utility as a versatile intermediate in synthetic chemistry and pharmacological research.

The molecular framework of 8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one exhibits a high degree of electronic richness due to the conjugation between the pyrazole and triazine moieties. This electronic feature makes it an attractive scaffold for designing molecules with potential bioactivity. The iodine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the construction of more elaborate structures.

In recent years, there has been a surge in interest regarding heterocyclic compounds with fused ring systems due to their demonstrated role in modulating various biological pathways. The pyrazolo[1,5-a][1,3,5]triazin-4-one scaffold has been explored for its potential in developing antimicrobial, antiviral, and anticancer agents. The incorporation of an iodine atom at the 8-position not only facilitates further chemical manipulation but also imparts unique electronic properties that can influence the binding affinity and selectivity of the resulting derivatives.

One of the most compelling aspects of 8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one is its versatility as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize novel analogs with enhanced pharmacological profiles. For instance, derivatives of this scaffold have been investigated for their ability to interact with specific enzyme targets or receptor sites. The iodine substituent allows for precise tuning of these interactions through modifications at other positions on the molecule.

The synthesis of 8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one typically involves multi-step organic transformations starting from readily available precursors. The process often begins with the formation of the pyrazole ring followed by its coupling with a triazine moiety. The introduction of the iodine atom is typically achieved through halogenation reactions under controlled conditions. These synthetic strategies highlight the compound's accessibility and utility in both academic and industrial settings.

Recent advancements in computational chemistry have further enhanced the design and optimization of molecules based on the pyrazolo[1,5-a][1,3,5]triazin-4-one scaffold. Molecular modeling studies have revealed insights into how structural modifications influence biological activity. For example, virtual screening techniques have been employed to identify promising derivatives of 8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one that exhibit high binding affinity for target proteins. These computational approaches complement experimental efforts by providing rapid and cost-effective screening platforms.

The pharmacological potential of 8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one has been explored in several preclinical studies. Researchers have synthesized various derivatives and evaluated their effects on model systems relevant to human diseases. Some studies suggest that compounds derived from this scaffold exhibit inhibitory activity against enzymes involved in cancer progression or inflammatory responses. These findings underscore the importance of further investigation into this class of molecules.

The role of 8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one as an intermediate in drug development extends beyond its direct biological activity. Its ability to undergo diverse chemical transformations makes it a valuable tool for generating libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates for further optimization.

In conclusion,8-iodo-1H H-pyrazolo[15a][13 35-triazen 44 one (CAS No. 14791684 85) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and functional versatility make it an invaluable scaffold for designing novel therapeutic agents. Ongoing research continues to uncover new applications and derivatives of this compound, highlighting its importance in addressing unmet medical needs.